Cas no 887267-46-1 (2,3-Dichloro-1-methyl-5-nitro-4-(trifluoromethyl)benzene)
887267-46-1 structure
Product Name:2,3-Dichloro-1-methyl-5-nitro-4-(trifluoromethyl)benzene
CAS No:887267-46-1
MF:C8H4Cl2F3NO2
MW:274.024070739746
CID:1029234
PubChem ID:26985106
Update Time:2025-04-20
2,3-Dichloro-1-methyl-5-nitro-4-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dichloro-1-methyl-5-nitro-4-(trifluoromethyl)benzene
- 887267-46-1
- 2,3-Dichloro-4-methyl-6-nitrobenzotrifluoride
- DTXSID00650403
- MFCD06658255
- OYSBIXQLDVJQSM-UHFFFAOYSA-N
- 2,3-Dichloro-6-nitro-4-methylbenzotrifluoride
-
- Inchi: 1S/C8H4Cl2F3NO2/c1-3-2-4(14(15)16)5(8(11,12)13)7(10)6(3)9/h2H,1H3
- InChI Key: OYSBIXQLDVJQSM-UHFFFAOYSA-N
- SMILES: ClC1=C(C(C)=CC(=C1C(F)(F)F)[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 272.9571182g/mol
- Monoisotopic Mass: 272.9571182g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 45.8Ų
2,3-Dichloro-1-methyl-5-nitro-4-(trifluoromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013026353-1g |
2,3-Dichloro-5-nitro-4-(trifluoromethyl)toluene |
887267-46-1 | 97% | 1g |
$1445.30 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1747660-1g |
2,3-Dichloro-1-methyl-5-nitro-4-(trifluoromethyl)benzene |
887267-46-1 | 98% | 1g |
¥2007.00 | 2024-04-26 |
2,3-Dichloro-1-methyl-5-nitro-4-(trifluoromethyl)benzene Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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